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Compound of Interest

Compound Name: 4-Ethynyltetrahydro-2H-pyran

Cat. No.: B598597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and logistical plans for the handling and disposal of 4-Ethynyltetrahydro-
2H-pyran. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining a compliant laboratory environment.

Hazard Identification and Classification
4-Ethynyltetrahydro-2H-pyran is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) with the following hazards[1]:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[1][2]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE for handling 4-Ethynyltetrahydro-2H-
pyran.
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Exposure Route Required PPE Rationale & Specifications

Dermal (Skin) Contact Chemical-resistant gloves

To prevent skin contact, handle

with gloves. Nitrile or neoprene

gloves are recommended.

Gloves must be inspected prior

to use and disposed of after

contamination in accordance

with good laboratory practices.

[1][3]

Lab Coat

A fully buttoned, long-sleeved

lab coat is required to protect

the skin.[4]

Full Coverage Clothing

Wear long pants and closed-

toe shoes to ensure no skin is

exposed.

Ocular (Eye) Contact Safety Goggles

ANSI Z87.1-compliant

chemical splash goggles are

mandatory to protect against

splashes and vapors.[4][5]

Face Shield

Wear a full-face shield over

safety goggles when there is a

significant risk of splashes.[1]

[4]

Inhalation Ventilation

All handling must be

conducted in a well-ventilated

area, preferably within a

certified chemical fume hood to

minimize inhalation risk.[4][6]

Respiratory Protection

If ventilation is inadequate, a

NIOSH-approved respirator

may be required.[5][7]
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Safe Handling and Operational Workflow
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety.
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Caption: Workflow for Safe Handling of 4-Ethynyltetrahydro-2H-pyran.
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Experimental Protocols
Storage: Store in a dry, well-ventilated place at 2-8°C.[1] Keep the container tightly closed.

Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Keep away from open flames, hot surfaces, and sources of ignition.[8]

Use only non-sparking tools.[8]

Take precautionary measures against static discharges.[8]

First Aid Measures:

General advice: Consult a physician and show them the safety data sheet.[1]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[1]

In case of skin contact: Wash off with soap and plenty of water.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Disposal Plan
All waste containing 4-Ethynyltetrahydro-2H-pyran must be treated as hazardous chemical

waste.

Waste Segregation and Collection:
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Solid Waste: Collect all contaminated solid materials, including used PPE, weigh paper, and

absorbent liners, in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing the compound in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Container Management:

Use containers that are compatible with the chemical.

Ensure containers are tightly sealed to prevent the escape of vapors.[6]

Do not fill containers to more than 90% of their capacity.[6]

Disposal Procedure:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[8]

Do not dispose of down the drain or in general waste.[6]

Arrange for pickup by a licensed hazardous waste disposal company.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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